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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B15554908 Get Quote

In-depth Technical Guide: TD1092 intermediate-1
For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity
CAS Number: 1584239-82-6[1] Molecular Formula: C35H48N4O6 Molecular Weight: 620.78

g/mol

Property Value

CAS Number 1584239-82-6

Molecular Formula C35H48N4O6

Molecular Weight 620.78 g/mol

Introduction
TD1092 intermediate-1 is a key chemical entity utilized in the synthesis of the more complex

molecule, TD1092. Its significance lies in its role as a building block for this final product, which

is associated with the field of Antibody-Drug Conjugates (ADCs). ADCs represent a targeted

therapeutic approach, combining the specificity of an antibody with the cytotoxic potential of a

small molecule drug. The precise structure and chemical properties of TD1092 intermediate-1
are crucial for the successful synthesis and ultimate efficacy of the final ADC.
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Synthesis and Logical Workflow
The synthesis of a complex therapeutic agent like an Antibody-Drug Conjugate involves a

multi-step process. TD1092 intermediate-1 represents a critical milestone within this synthetic

pathway. The general logical workflow for the utilization of such an intermediate is depicted

below. This diagram illustrates the conceptual flow from starting materials to the final

conjugated antibody, highlighting the position of the intermediate.
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Synthesis & Purification Workflow

Reactant 1 + Reactant 2 in Solvent

Reaction under Controlled Conditions
(Temperature, Pressure, Atmosphere)

Reaction Quenching

Extraction & Washing

Drying of Organic Phase

Solvent Evaporation

Crude Product

Purification
(e.g., Column Chromatography)

Characterization
(NMR, Mass Spectrometry, HPLC)

Pure TD1092 intermediate-1

 

Generalized ADC Target Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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